7-Amino-8-hydroxy-3-iodo-2-phenyl-chromen-4-one

• Molecular Formula: C15H10INO3
• Molecular Weight: 379.15 g/mol
• IUPAC Name: 7-amino-8-hydroxy-3-iodo-2-phenylchromen-4-one
• InChI: InChI=1S/C15H10INO3/c16-11-12(18)9-6-7-10(17)13(19)15(9)20-14(11)8-4-2-1-3-5-8/h1-7,19H,17H2
• InChI Key: ZMDVGWMHMVODPI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(C(=O)C3=C(O2)C(=C(C=C3)N)O)I

Description

7-Amino-8-hydroxy-3-iodo-2-phenyl-chromen-4-one is a useful research compound. Its molecular formula is C15H10INO3 and its molecular weight is 379.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 7-amino-3-iodo-8-methoxy-2-phenyl-chromen-4-one (494 mg, 1.26 mmol) in DCM (25 mL) under a nitrogen atmosphere at −78° C. was added a solution of BBr3 (1 M in DCM, 8 mL, 8 mmol) dropwise over 15 mins. The mixture was stirred at −78° C. for 1 hour before allowing to warm to RT and stirred for a further 18 hours. The reaction mixture was quenched with the slow addition of saturated aqueous NaHCO3. DCM was added and the resulting biphasic mixture was separated. The aqueous layer was extracted with DCM (2×50 mL) and the combined organic phase was washed with brine, dried (NaSO4), filtered, and the solvent removed to give the title compound as a brown solid (405 mg, 85%). LCMS (Method G): RT=3.04 min, [M+H]+=380.